Cas no 163557-41-3 (2-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol)

• Product Name: 2-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol
• CAS No: 163557-41-3
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 2925660
• PubChem ID: 14980413
• Update Time: 2025-10-21

2-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-6-methanol, 2,3-dihydro-α,α-dimethyl-
• 2-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)propan-2-ol
• 2-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol

• Inchi： 1S/C11H14O3/c1-11(2,12)8-3-4-9-10(7-8)14-6-5-13-9/h3-4,7,12H,5-6H2,1-2H3
• InChI Key： MVFXQRZQHILNIV-UHFFFAOYSA-N
• SMILES： C(C1C=CC2OCCOC=2C=1)(O)(C)C

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol

Comprehensive Overview of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol (CAS No. 163557-41-3): Properties, Applications, and Industry Insights

2-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol (CAS No. 163557-41-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by a benzodioxin core linked to a propan-2-ol moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₁H₁₄O₃, and molecular weight of 194.23 g/mol make it a subject of interest for researchers exploring heterocyclic compounds and bioactive molecules.

In recent years, the demand for benzodioxin derivatives like 2-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol has surged, driven by their relevance in drug discovery and material science. A growing trend in green chemistry has also spotlighted this compound, as researchers seek sustainable methods to synthesize such intermediates. Online searches for "CAS 163557-41-3 applications" or "benzodioxin-based pharmaceuticals" reflect the compound's rising prominence in academic and industrial circles.

The structural elegance of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol lies in its dihydrobenzodioxin ring, which is known to enhance metabolic stability in drug candidates. This feature aligns with the pharmaceutical industry's focus on improved drug half-life and targeted delivery systems. Notably, the compound's hydroxyl group offers a reactive site for further derivatization, making it a valuable scaffold for designing small-molecule therapeutics.

From a synthetic perspective, 2-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol can be prepared through multi-step organic reactions, often involving Grignard reagents or Pd-catalyzed couplings. These methods are frequently discussed in forums focusing on advanced organic synthesis, a testament to the compound's technical appeal. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify its purity, a critical factor given its role in high-value applications.

The compound's potential extends beyond pharmaceuticals. In material science, its aromatic system and functional groups make it a candidate for designing organic electronic materials or polymeric coatings. This versatility answers frequent queries like "benzodioxin derivatives in materials" or "CAS 163557-41-3 uses," highlighting its cross-disciplinary utility. Furthermore, its compatibility with biodegradable polymers aligns with the global push toward eco-friendly materials.

Quality control of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol adheres to stringent standards, with specifications often including ≥98% purity (by GC analysis). Storage recommendations typically suggest cool, dry conditions to preserve stability, a detail crucial for laboratories handling the compound. These protocols address common concerns raised in searches such as "handling benzodioxin compounds" or "storing CAS 163557-41-3."

Looking ahead, 2-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol is poised to play a pivotal role in emerging fields like precision medicine and smart materials. Its structural adaptability meets the growing need for tailor-made chemical building blocks, as evidenced by increasing patent filings involving similar oxygen-containing heterocycles. For researchers and industry professionals, understanding this compound's full potential remains an exciting frontier in molecular innovation.